99-07-0

3-Dimethylaminophenol

In Stock

• CAS RN:
• 99-07-0

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3

• InChIKey:
• MESJRHHDBDCQTH-UHFFFAOYSA-N

• 3-dimethylaminophenol appears as needles (from ligroin) or a dark gray solid. (NTP, 1992)

n,n'-Bis(4-nitrophenyl)cystinamide

In Stock

• CAS RN:
• 34199-07-0

• Formula:
• C18H20N6O6S2

• InChI:
• InChI=1S/C18H20N6O6S2/c19-15(17(25)21-11-1-5-13(6-2-11)23(27)28)9-31-32-10-16(20)18(26)22-12-3-7-14(8-4-12)24(29)30/h1-8,15-16H,9-10,19-20H2,(H,21,25)(H,22,26)

• InChIKey:
• UDNQCHDHUMEZRM-HOTGVXAUSA-N

• N,n'-Bis(4-nitrophenyl)cystinamide, also known as N,n'-Bis(4-nitrophenyl)cystinamide, is a useful research compound. Its molecular formula is C18H20N6O6S2 and its molecular weight is 480.5 g/mol. The purity is usually 95%.

Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate

• CAS RN:
• 403699-07-0

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-6-16-11(15)10(13-8-14)7-12(4,5)9(2)3/h7-9H,6H2,1-5H3,(H,13,14)

• InChIKey:
• CSIYCGHLZZHLPT-UHFFFAOYSA-N

• Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.

I-Peg6-OH

In Stock

• CAS RN:
• 136399-07-0

• Formula:
• C12H25IO6

• InChI:
• InChI=1S/C12H25IO6/c13-1-3-15-5-7-17-9-11-19-12-10-18-8-6-16-4-2-14/h14H,1-12H2

• InChIKey:
• IGZBQEPZKGWAQO-UHFFFAOYSA-N

• I-Peg6-OH is a useful research compound. Its molecular formula is C12H25IO6 and its molecular weight is 392.23 g/mol. The purity is usually 95%.

7,7-dimethyl-2,3,6,9-tetrahydro-5H,7H-pyrano[4',3':4,5]thieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-5-one

• CAS RN:
• 296799-07-0

• Formula:
• C13H14N2O2S2

• InChI:
• InChI=1S/C13H14N2O2S2/c1-13(2)5-7-8(6-17-13)19-10-9(7)11(16)15-3-4-18-12(15)14-10/h3-6H2,1-2H3

• InChIKey:
• ZDIQVIOAMZZTEP-UHFFFAOYSA-N

• 7,7-dimethyl-2,3,6,9-tetrahydro-5H,7H-pyrano[4',3':4,5]thieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-5-one is a useful research compound. Its molecular formula is C13H14N2O2S2 and its molecular weight is 294.4g/mol. The purity is usually 95%.

4-(5-Amino-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 872999-07-0

• Formula:
• C13H22N4O2

• InChI:
• InChI=1S/C13H22N4O2/c1-13(2,3)19-12(18)16-8-5-10(6-9-16)17-11(14)4-7-15-17/h4,7,10H,5-6,8-9,14H2,1-3H3

• InChIKey:
• GPPWROXEQAURAI-UHFFFAOYSA-N

• 4-(5-Amino-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H22N4O2 and its molecular weight is 266.345. The purity is usually 95%.

N-(3-fluorophenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893999-07-0

• Formula:
• C18H13FN4O3S

• InChI:
• InChI=1S/C18H13FN4O3S/c19-13-4-2-5-14(10-13)20-17(24)11-27-18-8-7-16(21-22-18)12-3-1-6-15(9-12)23(25)26/h1-10H,11H2,(H,20,24)

• InChIKey:
• CVAUZYLCDHFLGL-UHFFFAOYSA-N

• N-(3-fluorophenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H13FN4O3S and its molecular weight is 384.39. The purity is usually 95%.

Ethyl 3-oxa-bicyclo[3.1.0]hexane-6-carboxylate

In Stock

• CAS RN:
• 335599-07-0

• Formula:
• C8H12O3

• InChI:
• InChI=1S/C8H12O3/c1-2-11-8(9)7-5-3-10-4-6(5)7/h5-7H,2-4H2,1H3

• InChIKey:
• XAESUVRCRNJFDR-UHFFFAOYSA-N

• Ethyl 3-oxa-bicyclo[3.1.0]hexane-6-carboxylate is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

(2R)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-5,6-dihydro-2H-1,4-oxazine

In Stock

• CAS RN:
• 380499-07-0

• Formula:
• C20H16F7NO2

• InChI:
• InChI=1S/C20H16F7NO2/c1-11(13-8-14(19(22,23)24)10-15(9-13)20(25,26)27)30-18-17(28-6-7-29-18)12-2-4-16(21)5-3-12/h2-5,8-11,18H,6-7H2,1H3/t11-,18-/m1/s1

• InChIKey:
• KHOSCFXAHZBOCH-ADLMAVQZSA-N

• (2R)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-5,6-dihydro-2H-1,4-oxazine is a useful research compound. Its molecular formula is C20H16F7NO2 and its molecular weight is 435.3 g/mol. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-methylbenzyl)acetamide

In Stock

• CAS RN:
• 1019099-07-0

• Formula:
• C24H26N6O4S

• InChI:
• InChI=1S/C24H26N6O4S/c1-14-5-7-15(8-6-14)12-26-19(31)13-30-21(25)20(24(28-30)35-4)23-27-22(29-34-23)16-9-10-17(32-2)18(11-16)33-3/h5-11H,12-13,25H2,1-4H3,(H,26,31)

• InChIKey:
• MWYIWKZGRPMBKW-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.

2-(3,4-Dihydro-1H-isochromen-6-yl)ethanol

In Stock

• CAS RN:
• 1522399-07-0

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c12-5-3-9-1-2-11-8-13-6-4-10(11)7-9/h1-2,7,12H,3-6,8H2

• InChIKey:
• MMNANHMMUCAIHR-UHFFFAOYSA-N

• 2-(3,4-Dihydro-1H-isochromen-6-yl)ethanol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.231. The purity is usually 95%.

(3,4-Diethoxyphenyl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705399-07-0

• Formula:
• C22H26FNO5S

• InChI:
• InChI=1S/C22H26FNO5S/c1-3-28-20-10-5-16(15-21(20)29-4-2)22(25)24-13-11-19(12-14-24)30(26,27)18-8-6-17(23)7-9-18/h5-10,15,19H,3-4,11-14H2,1-2H3

• InChIKey:
• JSMSEYVXXPGLCS-UHFFFAOYSA-N

• (3,4-Diethoxyphenyl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H26FNO5S and its molecular weight is 435.51. The purity is usually 95%.

7-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 1797899-07-0

• Formula:
• C21H22N2O3

• InChI:
• InChI=1S/C21H22N2O3/c1-25-18-11-5-7-15-13-19(26-20(15)18)21(24)22-14-17-10-6-12-23(17)16-8-3-2-4-9-16/h2-5,7-9,11,13,17H,6,10,12,14H2,1H3,(H,22,24)

• InChIKey:
• MNAGUUVYSKIVCB-UHFFFAOYSA-N

• 7-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.418. The purity is usually 95%.

3,5-Difluoro-4-iodopyridine

In Stock

• CAS RN:
• 1116099-07-0

• Formula:
• C5H2F2IN

• InChI:
• InChI=1S/C5H2F2IN/c6-3-1-9-2-4(7)5(3)8/h1-2H

• InChIKey:
• IOOXDBPYLFQAQH-UHFFFAOYSA-N

• 3,5-Difluoro-4-iodopyridine is a useful research compound. Its molecular formula is C5H2F2IN and its molecular weight is 240.98 g/mol. The purity is usually 95%.

(2-Azidophenyl)methanamine;hydrochloride

In Stock

• CAS RN:
• 2230799-07-0

• Formula:
• C7H9ClN4

• InChI:
• InChI=1S/C7H8N4.ClH/c8-5-6-3-1-2-4-7(6)10-11-9;/h1-4H,5,8H2;1H

• InChIKey:
• NSYAHHSBJQLKHK-UHFFFAOYSA-N

• (2-Azidophenyl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C7H9ClN4 and its molecular weight is 184.63. The purity is usually 95%.

5-Fluoro-7-methoxyindoline-2,3-dione

In Stock

• CAS RN:
• 1239699-07-0

• Formula:
• C9H6FNO3

• InChI:
• InChI=1S/C9H6FNO3/c1-14-6-3-4(10)2-5-7(6)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)

• InChIKey:
• SRXPZFHNRROWFN-UHFFFAOYSA-N

• 5-Fluoro-7-methoxyindoline-2,3-dione, also known as 5-Fluoro-7-methoxyindoline-2,3-dione, is a useful research compound. Its molecular formula is C9H6FNO3 and its molecular weight is 195.149. The purity is usually 95%.